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Compound of Interest

2-Chloro-5-fluoro-6-

Compound Name: S
methylnicotinamide

Cat. No.: B13983927

Get Quote

Mass Spectrometry Fragmentation Guide: 2-
Chloro-5-fluoro-6-methylnicotinamide
Executive Summary & Molecule Profile

2-Chloro-5-fluoro-6-methylnicotinamide (C7HsCIFN20) presents a distinct mass spectral
profile characterized by a dominant chlorine isotope pattern and a stable fluorine substituent.
Unlike non-fluorinated analogues, the C5-F bond is highly resistant to cleavage under standard
Electrospray lonization (ESI) conditions, making the fluorine atom a reliable mass tag

\

throughout the fragmentation pathway.

Physicochemical Identity
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Feature Specification

Formula C7HeCIFN20

Monoisotopic Mass 188.0153 Da

[M+H]* (Base Peak) 189.02 (3°Cl) / 191.02 (37Cl)

Isotope Ratio ~3:1 (Characteristic of mono-chlorination)
Key Substituents 2-Cl (Labile), 5-F (Stable), 6-Me (Inductive

Donor), 3-CONHz (Primary Fragmentation Site)

Experimental Protocol (LC-MS/MS)

To replicate the fragmentation data described below, the following standardized protocol is
recommended. This workflow ensures optimal ionization of the amide moiety while minimizing
in-source decay.

Sample Preparation

» Solvent: Methanol:Water (50:50) + 0.1% Formic Acid.

e Concentration: 1 pug/mL (Direct Infusion) or 100 ng/mL (LC-MS injection).

Instrument Parameters (ESI+)

¢ lonization Mode: Positive Electrospray lonization (ESI+).
o Capillary Voltage: 3.5 kV.

o Cone Voltage: 30 V (Low voltage preserves the [M+H]*; higher voltages >50V induce
premature ammonia loss).

o Collision Energy (CE): Stepped 15-35 eV (To observe both primary amide loss and
secondary ring fragmentation).

Fragmentation Pathway Analysis
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The fragmentation of 2-Chloro-5-fluoro-6-methylnicotinamide follows a predictable "Amide-
First” decay mechanism, typical of nicotinamide derivatives, but modified by the electronic
effects of the halogen substituents.

Primary Pathway: The Amide Cleavage

The most abundant product ions arise from the modification of the C3-amide group.

e Neutral Loss of Ammonia (NHs, -17 Da): The protonated amide [M+H]* undergoes
nucleophilic attack, expelling NHs to form the acylium ion (C7HsCIFNO™).

o Dehydration (Hz20, -18 Da): Alternatively, the amide can dehydrate to form the corresponding
nitrile (2-Chloro-5-fluoro-6-methylnicotinonitrile).

Secondary Pathway: Ring Destabilization

Following the loss of the amide functionality, the pyridine ring fragments further:

e Loss of CO (-28 Da): The acylium ion ejects carbon monoxide to form the phenyl-like cation
[CeH3CIFN]*.

e Halogen Scrambling: While Fluorine (F) remains bound due to the high C-F bond energy
(~485 kJ/mol), the Chlorine (Cl) atom can be ejected as a radical (in El) or HCI (in ESI),
typically in late-stage fragmentation.

Comparative Analysis: Target vs. Standard

The table below objectively compares the target molecule with its non-fluorinated, non-
methylated analogue (2-Chloronicotinamide) to demonstrate the mass shifts.
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2- 2-Chloro-5-

Chloronicotina  fluoro-6- ] .
Fragment Type . o Mass Shift (A) Mechanism

mide methylnicotina

(Standard) mide (Target)

Addition of F

Precursor

m/z 157.0 m/z 189.0 +32 Da (+18) and CH:2
[M+H]*

(+14)

Acylium lon Primary Amide

m/z 140.0 m/z 172.0 +32 Da
[M+H-NHs]* Loss
Nitrile lon [M+H- ]

m/z 139.0 m/z 171.0 +32 Da Dehydration
H20]+*
Pyridyl Cation o

m/z 112.0 m/z 144.0 +32 Da Carbonyl ejection
[M+H-NHs-COJ*
Ring Fragment
[M+H-NHs-CO- m/z 77.0 m/z 109.0 +32 Da Loss of Chlorine

cIl*

Analyst Insight: The constant +32 Da shift across all major fragments confirms that the 5-Fluoro
and 6-Methyl groups are spectrally silent (stable) during the initial fragmentation stages. If you
observe a loss of 19 Da (F) or 20 Da (HF) early in the spectrum, it indicates a structural isomer

or impurity, as the C5-F bond on the pyridine ring is robust.

Visualizing the Fragmentation Tree

The following diagram maps the specific ESI+ fragmentation pathway for 2-Chloro-5-fluoro-6-
methylnicotinamide.

Figure 1: ESI+ Fragmentation pathway of 2-Chloro-5-fluoro-6-methylnicotinamide showing
primary amide losses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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